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Compound of Interest

Compound Name: Iodomethyl pivalate

Cat. No.: B139702 Get Quote

An In-depth Technical Guide to the Safe Handling of Iodomethyl Pivalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for Iodomethyl
pivalate (CAS No. 53064-79-2), a reagent commonly used in pharmaceutical synthesis and

organic chemistry.[1][2] Adherence to these guidelines is crucial to ensure the safety of

laboratory personnel and the integrity of research.

Chemical and Physical Properties
Iodomethyl pivalate, also known as iodomethyl 2,2-dimethylpropanoate, is a pale yellow

liquid.[1] It is sensitive to light, air, and heat, necessitating specific storage conditions to prevent

degradation.[1]

Table 1: Physical and Chemical Properties of Iodomethyl Pivalate
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Property Value

Molecular Formula C6H11IO2[1][2][3][4][5]

Molecular Weight 242.05 g/mol [1][2][3]

Melting Point 33-35°C[1][4][5]

Boiling Point 211.5°C[1][4][5]

Density 1.614±0.06 g/cm³ (Predicted)[4]

Hazard Identification and GHS Classification
Iodomethyl pivalate is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[1][6][7] It is also suspected of causing genetic defects and

may cause respiratory irritation.[3][6][7][8][9]

Table 2: GHS Hazard Classification for Iodomethyl Pivalate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[3][6][7][8]

[9]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[3][8][9]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[6][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3][8][9][10]

Flammable Liquids 4 H227: Combustible liquid[6][7]

GHS Pictograms:

GHS05: Corrosion
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Signal Word: Danger[3][6][9]

Safe Handling and Experimental Workflow
Proper handling of Iodomethyl pivalate is essential to minimize exposure and ensure a safe

laboratory environment. The following workflow outlines the key steps for safe handling, from

preparation to disposal.

Preparation Handling & Use

Storage

Spill & Emergency

Disposal

Review SDS and
Obtain Special Instructions

Wear Appropriate PPE:
- Safety Goggles/Face Shield

- Impervious Gloves
- Protective Clothing

Work in a Well-Ventilated Area
(Fume Hood)

Avoid Contact with Skin and Eyes
Avoid Inhalation of Vapors/Mist

Use Spark-Proof Tools

Store in a Cool, Dry, Well-Ventilated Place
Keep Container Tightly Closed

Store Under Inert Gas
Store Locked Up

Evacuate Area
Absorb with Inert Material

Collect in Suitable Container

First Aid:
- Eyes: Rinse with water for 15 min
- Skin: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Rinse mouth, Do NOT induce vomiting

Dispose of Waste and Contaminated
Packaging According to Regulations
Contact Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for the safe handling of Iodomethyl pivalate.

Personal Protective Equipment (PPE)
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When handling Iodomethyl pivalate, it is mandatory to use appropriate personal protective

equipment to prevent contact and exposure.[6][9]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[9]

[10]

Skin Protection: Handle with impervious gloves.[6] Wear protective clothing and boots as

needed.[6] Contaminated clothing should be washed before reuse.[6]

Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[9][10]

First-Aid Measures
In case of exposure to Iodomethyl pivalate, immediate medical attention is required.[6]

Table 3: First-Aid Procedures for Iodomethyl Pivalate Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[6]

[10]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[6][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[6][10]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[6][10]

Storage and Disposal
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Proper storage and disposal are critical for maintaining the stability of Iodomethyl pivalate and

for environmental safety.

Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.[1] Keep

the container tightly closed and store under an inert gas.[10] The storage area should be

locked up.[6][9]

Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal

company.[10] Do not let the product enter drains.[10] Contaminated packaging should be

disposed of as unused product.[10]

Accidental Release Measures
In the event of a spill, immediate action should be taken to contain and clean up the material

safely.

Personal Precautions: Use personal protective equipment.[6][10] Evacuate personnel to safe

areas and ensure adequate ventilation.[6][10]

Environmental Precautions: Prevent the product from entering drains.[6][10]

Containment and Cleaning: Absorb the spill with an inert absorbent material (e.g., sand,

silica gel).[6] Collect the material in suitable, closed containers for disposal.[10]

Fire-Fighting Measures
Iodomethyl pivalate is a combustible liquid.[6][7]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Special Hazards: Hazardous decomposition products include carbon oxides, hydrogen

iodide, and pivalic acid fumes.

Protective Equipment: Firefighters should wear self-contained breathing apparatus.[10]

This technical guide is intended to provide essential safety information for handling Iodomethyl
pivalate. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the
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most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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